1-Phenoxy-3-piperazinopropan-2-ol
Overview
Description
1-Phenoxy-3-piperazinopropan-2-ol is a chemical compound with the molecular formula C13H20N2O2 . It has a molecular weight of 236.31 g/mol .
Synthesis Analysis
Novel 1-phenoxy-3-(piperazin-1-yl)propan-2-ol derivatives were designed and synthesized as potential triple reuptake inhibitors . These derivatives were evaluated through neurotransmitter transporter uptake assays . Another study mentioned the synthesis of new 3-phenoxypropan-2-ols with various heterocyclic substituents .Molecular Structure Analysis
The molecular structure of 1-Phenoxy-3-piperazinopropan-2-ol consists of 13 carbon atoms, 20 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms .Chemical Reactions Analysis
1-Phenoxy-3-piperazinopropan-2-ol derivatives were designed and synthesized as potential triple reuptake inhibitors . These inhibitors simultaneously inhibit serotonin, norepinephrine, and dopamine transporters (SERT, NET, and DAT, respectively) .Physical And Chemical Properties Analysis
1-Phenoxy-3-piperazinopropan-2-ol has a molecular weight of 236.31 g/mol . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Triple Reuptake Inhibitor
This compound has been identified as a potential triple reuptake inhibitor . It is designed to simultaneously inhibit the reuptake of three critical neurotransmitters: serotonin, norepinephrine, and dopamine (SERT, NET, and DAT, respectively) . This application is particularly relevant in the development of new antidepressants.
Mechanism of Action
Target of Action
The primary targets of 1-Phenoxy-3-piperazinopropan-2-ol are the serotonin, norepinephrine, and dopamine transporters (SERT, NET, and DAT, respectively) . These transporters play a crucial role in the reuptake of neurotransmitters from the synaptic cleft, thereby regulating the concentration of these neurotransmitters and influencing neuronal signaling .
Mode of Action
1-Phenoxy-3-piperazinopropan-2-ol acts as a triple reuptake inhibitor, simultaneously inhibiting SERT, NET, and DAT . By inhibiting these transporters, 1-Phenoxy-3-piperazinopropan-2-ol prevents the reuptake of serotonin, norepinephrine, and dopamine, leading to an increased concentration of these neurotransmitters in the synaptic cleft . This results in prolonged neurotransmitter action and enhanced neuronal signaling .
Biochemical Pathways
The action of 1-Phenoxy-3-piperazinopropan-2-ol affects the biochemical pathways of serotonin, norepinephrine, and dopamine . By inhibiting the reuptake of these neurotransmitters, 1-Phenoxy-3-piperazinopropan-2-ol can influence various physiological processes regulated by these neurotransmitters, including mood regulation, attention, and reward processing .
Result of Action
The inhibition of SERT, NET, and DAT by 1-Phenoxy-3-piperazinopropan-2-ol leads to an increased concentration of serotonin, norepinephrine, and dopamine in the synaptic cleft . This can result in enhanced neurotransmission and potentially lead to changes at the molecular and cellular level, influencing various physiological processes .
properties
IUPAC Name |
1-phenoxy-3-piperazin-1-ylpropan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O2/c16-12(10-15-8-6-14-7-9-15)11-17-13-4-2-1-3-5-13/h1-5,12,14,16H,6-11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWEXFYJNMHVCPG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CC(COC2=CC=CC=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30384340 |
Source
|
| Record name | 1-Phenoxy-3-piperazinopropan-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30384340 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
40944-05-6 |
Source
|
| Record name | 1-Phenoxy-3-piperazinopropan-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30384340 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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